Cas no 2098133-23-2 (1-(2-chloroethyl)-3,5-dicyclopropyl-1H-pyrazole)

• Product Name: 1-(2-chloroethyl)-3,5-dicyclopropyl-1H-pyrazole
• CAS No: 2098133-23-2
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 5729152
• PubChem ID: 121212000
• Update Time: 2023-10-27

1-(2-chloroethyl)-3,5-dicyclopropyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-3,5-dicyclopropylpyrazole
• starbld0049067
• 2098133-23-2
• AKOS026722155
• 1-(2-chloroethyl)-3,5-dicyclopropyl-1H-pyrazole
• F2198-2599
• 1H-Pyrazole, 1-(2-chloroethyl)-3,5-dicyclopropyl-

• Inchi： 1S/C11H15ClN2/c12-5-6-14-11(9-3-4-9)7-10(13-14)8-1-2-8/h7-9H,1-6H2
• InChI Key： LPMKCVGQIIOCIB-UHFFFAOYSA-N
• SMILES： ClCCN1C(=CC(C2CC2)=N1)C1CC1

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 335.4±30.0 °C(Predicted)
• pka: 2.91±0.10(Predicted)